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Compound of Interest

Compound Name: FSLLRY-NH2

Cat. No.: B568837

Essential Safety and Handling Guide for
FSLLRY-NH2

For researchers, scientists, and drug development professionals, ensuring laboratory safety
and proper chemical handling is paramount. This guide provides essential, immediate safety
and logistical information for handling the PAR2 inhibitor, FSLLRY-NH2, including detailed

personal protective equipment (PPE) protocols, operational procedures, and disposal plans.

Personal Protective Equipment (PPE)

To minimize exposure and ensure personal safety, the following PPE is recommended when
handling FSLLRY-NH2.[1][2]
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Activity Required PPE

- Safety glasses with side shields or splash
Routine Handling & Preparation goggles- Chemical-resistant gloves (e.g., nitrile,

neoprene)- Laboratory coat or gown

- In addition to routine PPE, a dust respirator or
Handling of Powders a properly fitted N95 mask is necessary to avoid

inhalation.[2]

- Full chemical-resistant suit- Splash goggles-
Dust respirator- Boots- Chemical-resistant

Large Spills gloves- A self-contained breathing apparatus
(SCBA) may be necessary to avoid inhalation of
the product.[2]

- Standard laboratory attire. It is recommended

to always wash hands thoroughly after handling
Compound Storage ] ] ]

and before eating, smoking, or using the

lavatory.[2]

Operational Handling and Storage

Proper handling and storage are critical to maintain the integrity of FSLLRY-NH2 and prevent
contamination or degradation.

Handling:

¢ Avoid contact with skin and eyes.[3]

e Avoid the formation of dust and aerosols.[2]
e Handle in a well-ventilated area.[2]

» When handling lyophilized peptides, weigh them out quickly and tightly reseal the container.
Allow the container to reach ambient temperature in a desiccator before opening to prevent
moisture absorption.[4]

Storage:
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Keep the container tightly closed.[3][5]

Store in a dry, cool, and well-ventilated place.[2]

Recommended storage for the lyophilized product is at -20°C.[6][7]

Stock solutions should be stored at -80°C for up to 6 months or at -20°C for up to 1 month.[6]
[8] Avoid repeated freeze-thaw cycles by aliquoting solutions.[1]

Disposal Plan

Proper disposal of unused or expired FSLLRY-NH2 is vital for maintaining safety and
environmental responsibility.

General Guidance:

* Never dispose of peptides through regular trash or down the drain.[5]

o Follow your institution's guidelines for chemical waste disposal.[5]

o Observe all federal, state, and local environmental regulations.[3]

Specific Procedures:

e Unused Solutions: Collect in a designated, labeled hazardous waste container.

o Contaminated Materials: Items such as gloves, pipette tips, and empty vials that have come
into contact with FSLLRY-NH2 should be disposed of as chemically contaminated waste in
appropriately labeled containers.[1]

o Spills: For small spills, absorb the material with an inert absorbent and place it in a chemical
waste container. For large spills, follow the PPE guidelines and contain the spill before
cleanup.

» Deactivation/Destruction: For ultimate disposal, the recommended method is to dissolve or
mix the material with a combustible solvent and burn it in a chemical incinerator equipped
with an afterburner and scrubber.[3] Always consult with your institution's Environmental
Health and Safety (EHS) office for specific procedures.[9]
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Experimental Workflow: Safe Handling and Disposal
of FSLLRY-NH2
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Caption: Workflow for the safe handling and disposal of FSLLRY-NH2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b568837?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b568837?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

